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Compound of Interest

Compound Name: ACORINE

Cat. No.: B1139253

Disclaimer: The chemical "ACORINE" is not found in standard chemical databases. The
following procedures are for Acridine Orange, a hazardous chemical substance commonly
used in laboratory settings, which is presumed to be the intended subject of the query. It is
imperative to consult your institution's specific safety data sheets (SDS) and waste disposal
protocols before handling or disposing of any chemical.

Acridine Orange is a fluorescent nucleic acid binding dye that requires careful handling and
disposal due to its potential hazards.[1] Adherence to these procedures is critical for laboratory
safety and environmental protection.

Immediate Safety and Handling Protocols

Before handling Acridine Orange, familiarize yourself with its safety profile. Personal protective
equipment (PPE) is the first line of defense against accidental exposure.[1]

Personal Protective Equipment (PPE) and Safety Measures:
o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.[2]
e Hand Protection: Wear appropriate chemical-resistant gloves.[2]

o Skin and Body Protection: A fully fastened laboratory coat or a disposable jumpsuit must be
worn.[2]
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o Respiratory Protection: In situations where aerosols or dust may be generated, appropriate
respiratory protection should be used.[1]

» Ventilation: All operations involving Acridine Orange powder or volatile solutions must be
conducted within a certified chemical fume hood.[1][2]

In the event of a spill, immediate action is necessary to contain and clean the affected area.[1]
For small spills, trained personnel wearing appropriate PPE can absorb the material with an
inert substance, place it in a sealed container, and dispose of it as dangerous waste.[3]

Quantitative Data for Acridine Orange

Property Value Reference
CAS Number 494-38-2 [4]
Subcutaneous LD50 (mouse) 250 mg/kg [4]
PAC-1 0.090 mg/m3 [4]
PAC-2 0.98 mg/m? [4]
PAC-3 5.9 mg/m3 [4]
Bulk Density ~200 kg/m 3 [5]

Experimental Protocol for Disposal of Acridine
Orange Waste

Acridine Orange waste is classified as Dangerous Waste and must be managed accordingly.[1]
[3] Under no circumstances should it be disposed of down the drain or in the regular trash.[1][2]

Step-by-Step Disposal Protocol:

o Waste Minimization: Plan experiments to minimize the generation of Acridine Orange waste.

[2]

o Waste Collection: All Acridine Orange waste, including contaminated materials (e.g., gloves,
pipette tips, absorbent paper), must be collected in a compatible and clearly labeled
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container.[1][3] Polyethylene containers are recommended.[1][3] For commingled wastes
that may react, specialized waste containers may be necessary.[1][3]

o Labeling: Before adding any waste, the container must be affixed with a "Dangerous Waste"
label.[1][3]

o Storage: Waste containers should be stored in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents.[1][3][6]

o Disposal Request: Once the container is full or no longer in use, an online Chemical Waste
Collection Request or equivalent service must be submitted to your institution's
Environmental Health and Safety (EH&S) department for proper disposal.[1]

Disposal Workflow Diagram
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Start: Acridine Orange Waste Generated

Spill Occurs

Y
Step 1: Don Appropriate PPE Contain and Clean Spill
(Gloves, Gown, Eye Protection) Following Protocol

Step 2: Collect Waste in
Compatible Labeled Container

Step 3: Segregate from
Incompatible Chemicals

Step 4: Store in Cool, Dry,
Well-Ventilated Area

Step 5: Submit Waste
Disposal Request to EH&S

End: Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Acridine Orange waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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